N'-(Piperidine-4-carbonyl)nicotinohydrazide hydrochloride

• IUPAC Name: N'-(piperidine-4-carbonyl)pyridine-3-carbohydrazide;hydrochloride
• InChI: InChI=1S/C12H16N4O2.ClH/c17-11(9-3-6-13-7-4-9)15-16-12(18)10-2-1-5-14-8-10;/h1-2,5,8-9,13H,3-4,6-7H2,(H,15,17)(H,16,18);1H
• InChI Key: VCMPTCZWDQIASF-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C(=O)NNC(=O)C2=CN=CC=C2.Cl
• Molecular Formula: C12H17ClN4O2
• Molecular Weight: 284.74 g/mol

Description

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular structure of “N’-(Piperidine-4-carbonyl)nicotinohydrazide hydrochloride” is represented by the formula C12H17ClN4O2. It has a molecular weight of 284.74.

Chemical Reactions Analysis

Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives. These include substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Scientific Research Applications

Pharmaceutical Applications

. . .

Anticancer Applications

. .

Antimalarial Applications

. They have shown potential in combating malaria, a disease that affects millions of people worldwide.

Antimicrobial and Antifungal Applications

. They can help in combating various bacterial and fungal infections.

Analgesic and Anti-inflammatory Applications

. They can help in managing pain and inflammation, common symptoms in various health conditions.

Antipsychotic Applications

. They can help in managing various psychiatric conditions.

Mechanism of Action

Target of Action

Piperidine derivatives have been widely used in drug design and are present in more than twenty classes of pharmaceuticals . They play a significant role in the pharmaceutical industry .

Mode of Action

It’s known that the presence of halogen, carboxyl, nitro, or methyl groups on ring b can increase the cytotoxicity of piperidine derivatives .

Biochemical Pathways

Piperidine derivatives have been found to exhibit antiproliferation and antimetastatic effects on various types of cancers both in vitro and in vivo .

Pharmacokinetics

It’s known that the solubility of a compound in water can impact its bioavailability .

Result of Action

Piperidine derivatives have been found to exhibit several biological activities, including anticancer, antimicrobial, analgesic, anti-inflammatory, and antipsychotic effects .